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Compound of Interest

(S)-1-Boc-2-
Compound Name:

(Hydroxymethyl)piperidine

Cat. No.: B158072

Technical Guide: (S)-1-Boc-2-
(hydroxymethyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-1-Boc-2-
(hydroxymethyl)piperidine, a key chiral intermediate in synthetic organic chemistry and

pharmaceutical development. Below, you will find its core physicochemical properties, a
summary of its applications, and a generalized synthetic workflow.

Physicochemical Properties

(S)-1-Boc-2-(hydroxymethyl)piperidine, also known as tert-butyl (S)-2-
(hydroxymethyl)piperidine-1-carboxylate, is a stable piperidine derivative. The presence of the
tert-butoxycarbonyl (Boc) protecting group enhances its utility in multi-step syntheses.
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Property Value

Molecular Formula CHNO

Molecular Weight 215.29 g/mol [1][2]

Appearance Off-white to white solid powder[1][2]
CAS Number 157634-00-9[1]

Applications in Synthesis

(S)-1-Boc-2-(hydroxymethyl)piperidine is a valuable building block for the synthesis of more
complex molecules. Its primary applications are in the development of pharmaceutical agents
and agrochemicals.[1] The chiral nature of this compound makes it particularly useful for the
stereoselective synthesis of bioactive molecules. It serves as a crucial intermediate in the
creation of various piperidine derivatives, which are known to exhibit a wide range of biological
activities.[1][2]

Generalized Synthetic Workflow

The synthesis of molecules using (S)-1-Boc-2-(hydroxymethyl)piperidine as a starting
material or intermediate typically follows a series of well-defined steps. The workflow below
illustrates a general pathway where the hydroxymethyl group is modified, and the Boc
protecting group is subsequently removed to allow for further functionalization of the piperidine
ring.
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GS)-1-Boc-2-(hydroxymethy|)piperidine}

Reagents:
sClI, MsCl, etc.

Activation of Hydroxymethyl Group
(e.g., Tosylation, Mesylation)

Nucleophile:
NaN3, NaCN, etc.

Nucleophilic Substitution
(Introduction of new functional group)
Acidic Conditions

Deprotection
(Removal of Boc group, e.g., with TFA or HCI)

Electrophile:
Alkyl halide, Acyl chloride, etc.

Further Functionalization at Nitrogen
(e.g., Alkylation, Acylation)
Ginal Target Molecule)

Click to download full resolution via product page

A generalized synthetic workflow utilizing (S)-1-Boc-2-(hydroxymethyl)piperidine.

This diagram outlines a common synthetic strategy. The specific reagents and conditions for
each step would be determined by the desired final product. The activation of the primary
alcohol allows for its conversion into a good leaving group, facilitating nucleophilic substitution.
Once the desired modification at the 2-position is achieved, the Boc group can be removed
under acidic conditions to liberate the secondary amine, which can then undergo a variety of
subsequent reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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